Envometinib

• CAS: 2952542-22-0
• Molecular Formula: C23H27ClN4O6S
• Molecular Weight: 523.0 g/mol
• InChI: InChI=1S/C23H27ClN4O6S/c1-25-35(31,32)26-19-8-6-7-14(21(19)24)11-17-18(13-27(2)3)16-10-9-15(33-23(30)28(4)5)12-20(16)34-22(17)29/h6-10,12,25-26H,11,13H2,1-5H3
• InChIKey: UNBQMQJVNBHLAP-UHFFFAOYSA-N

Standard MEK inhibitors cause dose-limiting toxicities and pathway reactivation due to chronic target engagement. Envometinib solves this via Deep Cyclic Inhibition (DCI) and an ultra-short 0.3h plasma half-life, enabling near-zero drug troughs in BID schedules. - Preclinical validation: 92% on-study retention with anti-PD-1 at 28 days (CT-26 model). - Superior TGI vs. binimetinib in BRAFV600E melanoma & colorectal xenografts. - Active in 52% of >60 humanized 3D-TGA models (RAS/RAF-enriched).

Envometinib: Dual MEK1/2 Inhibitor

Envometinib (CAS 2952542‑22‑0, also known as IMM‑6‑415, Compound B, or Compound 274) is a third‑generation, orally bioavailable, dual‑specificity MEK1/2 inhibitor that operates through a Deep Cyclic Inhibition (DCI) mechanism [REFS‑1]. Unlike first‑ and second‑generation MEK inhibitors that maintain chronic target occupancy, envometinib is engineered with an unprecedentedly short plasma elimination half‑life (0.3 h in mice) to deliver pulsatile MAPK pathway suppression, achieving near‑zero drug troughs between twice‑daily dosing intervals [REFS‑2]. The compound is currently being evaluated in a Phase 1/2a clinical trial (NCT06208124) for advanced solid tumors harboring RAS or RAF oncogenic mutations [REFS‑3].

Mechanism Deep Cyclic Inhibition (DCI) for pulsatile MAPK pathway modulation studies

PK Profile Ultra-short half-life (0.3 h in mice) enables near-zero drug trough research models

Development Stage Phase 1/2a trial-context tool compound (NCT06208124) for RAS/RAF mutation-driven solid tumor research

• [1] Hall BM, Decorte BL, King PJ, Leenders R, Wegert A, Fowler K, Kolitz S, Doodeman R, Poelakker J, Folmer RHA. MEK immune oncology inhibitors and therapeutic uses thereof. Patent WO2023133472A1. Priority date: 05/01/2023. Assignee: Immuneering Corporation. View Source
• [2] Travesa A, Johnson M, King P, Nair P, Funt J, Kolitz S, Fowler KD, Brothers J, Axel A, Barrett S, Zeskind BJ, Hall B. Abstract A093: Deep Cyclic Inhibition of the MAPK pathway with IMM‑6‑415, alone and in combination with encorafenib, demonstrates anti‑tumor activity and tolerability in RAF mutant tumors in vivo. Mol Cancer Ther (2023) 22 (12_Supplement): A093. View Source
• [3] ClinicalTrials.gov Identifier: NCT06208124. A Phase 1/2a Study of IMM‑6‑415 in Participants With Advanced or Metastatic Malignancies Harboring RAS or RAF Oncogenic Mutations. Sponsor: Immuneering Corporation. First posted: 2024‑01‑05. View Source

Why Envometinib Cannot Be Substituted

Standard first‑ and second‑generation MEK inhibitors such as trametinib, cobimetinib, binimetinib, and selumetinib achieve antitumor activity through sustained, chronic occupancy of MEK1/2 [REFS‑1]. This continuous target engagement paradoxically drives dose‑limiting toxicities and enables MAPK pathway reactivation via CRAF‑bypass and other escape mechanisms, limiting monotherapy durability in RAS‑mutant tumors [REFS‑1]. Envometinib circumvents these liabilities through its DCI design: a unique target engagement mode that resists pathway reactivation combined with a deliberate pharmacokinetic profile that creates a pulsatile inhibition cadence [REFS‑2]. Even the closest in‑class analog from the same developer, atebimetinib (IMM‑1‑104, t1/2 ≈ 2 h), cannot replicate the twice‑daily, near‑zero‑trough cadence of envometinib (t1/2 ≈ 0.3 h) [REFS‑2]. These mechanistic and PK differences are not interchangeable; procurement of a generic MEK inhibitor would fail to recapitulate the biology of cyclic MAPK disruption that underpins envometinib’s preclinical activity.

Chronic occupancy vs. cyclic inhibition

First-generation MEK inhibitors sustain target engagement, which may fail to recapitulate pulsatile pathway suppression and DCI-dependent biology.

Half-life cadence mismatch

Even the closest DCI analog, atebimetinib (~2 h half-life), cannot replicate envometinib's 0.3 h near-zero trough cadence, altering the PK/PD profile.

CRAF-bypass reactivation

First-generation MEK inhibitors may drive pMEK accumulation due to CRAF-dependent pathway reactivation, a liability envometinib's dual pMEK/pERK suppression may avoid.

• [1] Hall BM, Decorte BL, King PJ, Leenders R, Wegert A, Fowler K, Kolitz S, Doodeman R, Poelakker J, Folmer RHA. MEK immune oncology inhibitors and therapeutic uses thereof. Patent WO2023133472A1 (see paragraphs [0004]–[0006] for description of chronic occupancy and class‑effect toxicities). View Source
• [2] Brothers J, Zeskind BJ, et al. (Immuneering). Abstract A093: Deep Cyclic Inhibition of the MAPK pathway with IMM‑6‑415… Mol Cancer Ther (2023) 22 (12_Supplement): A093. Reports shortest drug plasma half‑life (0.3‑hours in mice) among MEK inhibitors. View Source

Envometinib: Quantitative Evidence vs. Other MEK Inhibitors

Plasma Half-Life vs. Established MEK Inhibitors

The preclinical pharmacokinetic profile of envometinib is engineered for Deep Cyclic Inhibition: a 0.3‑hour elimination half‑life in mice that is explicitly stated to be the shortest among all MEK inhibitors developed to date [REFS‑1]. In contrast, first‑generation agents (e.g., trametinib, binimetinib) exhibit multi‑hour to multi‑day half‑lives that result in sustained MEK occupancy, while the second‑generation agent VS‑6766 has a reported mean terminal half‑life of 53.6 h [REFS‑2]. Even the closest DCI analog, atebimetinib (IMM‑1‑104), has a half‑life of approximately 2 h [REFS‑3]. This 6‑7‑fold shorter half‑life enables envometinib to achieve near‑zero drug troughs within a 12‑hour BID cycle, a cadence that atebimetinib's once‑daily profile cannot match [REFS‑3].

Plasma Half-Life

Head-to-head

0.3 h (mouse)

Shortest reported MEK inhibitor half-life; supports pulsatile PK/PD modeling context

Mouse PK; human data pending from Phase 1

Evidence Dimension	Plasma elimination half‑life (t₁/₂) in mouse
Target Compound Data	0.3 h (envometinib / IMM‑6‑415)
Comparator Or Baseline	Binimetinib, trametinib, cobimetinib, selumetinib: sustained occupancy (hours to days); VS‑6766: 53.6 h (human); Atebimetinib (IMM‑1‑104): ~2 h (mouse)
Quantified Difference	Envometinib half‑life is the shortest reported for any MEK inhibitor; 6–7‑fold shorter than atebimetinib, >170‑fold shorter than VS‑6766
Conditions	Mouse plasma PK (CD‑1 mouse model, oral administration); human PK data pending from Phase 1 NCT06208124

Why This Matters

The ultra‑short half‑life is the mechanistic foundation of the DCI platform; researchers cannot reproduce cyclic MAPK inhibition with conventional MEK inhibitors that maintain chronic target occupancy.

• [1] Travesa A, Johnson M, King P, et al. Abstract A093: Deep Cyclic Inhibition of the MAPK pathway with IMM‑6‑415… Mol Cancer Ther (2023) 22 (12_Supplement): A093. View Source
• [2] Guo C, et al. Phase I study of the dual RAF/MEK inhibitor VS‑6766. Lancet Oncol. 2020 Nov;21(11):1478‑1488. View Source
• [3] Immuneering Corporation. Preliminary phase 1 safety and activity of IMM‑1‑104 (atebimetinib)… 2024. Reports half‑life of ~2 h for IMM‑1‑104 and twice‑daily BID dosing for IMM‑6‑415. View Source

Dual pMEK/pERK Suppression vs. First-Generation MEK Inhibitors

Envometinib reduces both phosphorylated MEK (pMEK) and phosphorylated ERK (pERK) in RAS‑mutant tumor models at sub‑100 nM potencies [REFS‑1]. First‑generation MEK inhibitors (trametinib, cobimetinib, binimetinib, selumetinib) primarily suppress pERK through allosteric MEK binding but can paradoxically induce pMEK accumulation due to CRAF‑dependent pathway reactivation, as documented in the patent background [REFS‑2]. By dually suppressing both pMEK and pERK, envometinib resists this reactivation mechanism, a property shared only with other DCI‑engineered molecules such as atebimetinib [REFS‑1].

Dual pMEK/pERK Suppression

Class-level

pMEK and pERK reduced at sub-100 nM

Supports resistance-to-reactivation pharmacodynamic assay context

Class-level inference; first-gen MEKi often elevate pMEK

Evidence Dimension	Pharmacodynamic biomarker suppression (pERK and pMEK) in RAS‑mutant tumor models
Target Compound Data	pERK and pMEK reduced at sub‑100 nM across all RAS‑mutant models tested
Comparator Or Baseline	First‑generation MEK inhibitors (trametinib, cobimetinib, binimetinib, selumetinib): pERK suppressed, pMEK often increased due to CRAF‑bypass reactivation
Quantified Difference	Envometinib achieves dual suppression (both biomarkers down); first‑generation agents achieve single suppression (pERK only) and can drive pMEK elevation
Conditions	2D and 3D cell‑based biochemical and pharmacologic assays in RAS‑mutant CRC, NSCLC, and PDAC models; humanized 3D‑TGA platforms

Why This Matters

Dual pMEK/pERK suppression indicates a differentiated mechanism that resists adaptive pathway reactivation, a known failure mode for first‑generation MEK inhibitors in RAS‑mutant settings.

• [1] Abstract 449: Cyclic disruption of the MAPK pathway by the dual MEK inhibitor, IMM‑6‑415, enhances PD1 and CTLA4 checkpoint blockade in RAS mutant tumors. J Immunother Cancer 2022;10(Suppl 2):A469. View Source
• [2] Hall BM, et al. Patent WO2023133472A1, paragraphs [0004]–[0006]. Describes CRAF‑bypass and pathway reactivation as limitations of first‑generation MEK inhibitors that maintain chronic occupancy. View Source

Tumor Growth Inhibition vs. Binimetinib in BRAF-Mutant Models

In a direct head‑to‑head comparison within BRAFV600E melanoma (A‑375) and colorectal (HT‑29) subcutaneous xenograft models in female BALB/c nude mice, envometinib monotherapy demonstrated superior tumor growth inhibition (TGI) compared to binimetinib [REFS‑1]. Furthermore, the combination of envometinib plus encorafenib drove deeper tumor regressions and achieved greater TGI than the binimetinib plus encorafenib combination in the same models [REFS‑1][REFS‑2]. This pairwise comparison—same BRAF inhibitor partner, same models—isolates envometinib as the variable producing superior antitumor activity.

TGI vs. Binimetinib (BRAF V600E)

Head-to-head

Reported superior TGI in A-375 and HT-29 xenografts vs. binimetinib ± encorafenib

Supports BRAF-mutant model comparison context; higher TGI observed

Exact %TGI reported graphically at AACR-NCI-EORTC 2023

Evidence Dimension	Tumor growth inhibition (TGI) in BRAFV600E xenograft models
Target Compound Data	Monotherapy: superior TGI vs. binimetinib in A‑375 (melanoma) and HT‑29 (colorectal) models. Combination with encorafenib: deeper regressions and superior durability vs. binimetinib + encorafenib.
Comparator Or Baseline	Binimetinib (first‑generation MEK inhibitor) as monotherapy and in combination with encorafenib
Quantified Difference	Envometinib-containing regimens consistently outperformed binimetinib-containing regimens; exact %TGI values reported graphically at AACR‑NCI‑EORTC 2023 and Molecular Cancer Therapeutics 2023
Conditions	A‑375 (BRAFV600E melanoma) and HT‑29 (BRAFV600E colorectal) subcutaneous xenografts in female BALB/c nude mice; oral BID dosing

Why This Matters

This is the only publicly available head‑to‑head efficacy comparison between envometinib and an FDA‑approved MEK inhibitor, directly showing superior tumor control in clinically relevant BRAF‑mutant models.

• [1] Immuneering Corporation Press Release, 2023‑10‑12. Immuneering Presents Preclinical Data… at AACR‑NCI‑EORTC Conference. Reports head‑to‑head TGI of IMM‑6‑415 vs. binimetinib ± encorafenib in BRAFV600E models. View Source
• [2] Travesa A, et al. Abstract A093: Deep Cyclic Inhibition of the MAPK pathway with IMM‑6‑415… Mol Cancer Ther 2023;22(12_Suppl):A093. View Source

Monotherapy Activity in KRAS-Mutant Xenografts

Envometinib was evaluated in KRAS‑mutant xenograft models at a maximum tolerated dose (MTD) of 175–180 mg/kg BID PO, achieving 96.4% TGI in the Colon‑26 (KRAS‑G12D CRC) model and 93.9% TGI in the A549 (KRAS‑G12S NSCLC) model [REFS‑1]. First‑generation MEK inhibitors have shown limited single‑agent activity in KRAS‑mutant tumors; for example, trametinib monotherapy in KRAS‑mutant NSCLC achieved a median PFS of only ~2 months (Kim 2011), and binimetinib monotherapy in NRAS‑mutant melanoma yielded a median PFS of 2.8 months with an ORR of 15% (Dummer 2017) [REFS‑2]. While cross‑study comparisons are limited by different model systems, the >90% TGI at MTD in aggressive KRAS‑mutant models provides a quantitative benchmark for envometinib’s preclinical efficacy.

KRAS-Mutant Xenograft TGI

Cross-study

96.4% TGI (Colon-26), 93.9% TGI (A549)

Supports KRAS-mutant model-response endpoint context

Cross-study comparison; clinical benchmarks require model-context review

Evidence Dimension	Maximum tumor growth inhibition (TGI, %) in KRAS‑mutant xenograft models at MTD
Target Compound Data	Colon‑26 (KRAS‑G12D CRC): 96.4% TGI at 175–180 mg/kg BID PO; A549 (KRAS‑G12S NSCLC): 93.9% TGI at 175 mg/kg BID PO
Comparator Or Baseline	Trametinib, binimetinib, and selumetinib have limited single‑agent activity in KRAS‑mutant tumors; clinical benchmarks: trametinib PFS ~2 mo in KRAS‑mutant NSCLC; binimetinib ORR 15% in NRAS‑mutant melanoma
Quantified Difference	Envometinib achieves >90% TGI in KRAS‑mutant xenografts at tolerated doses; clinically approved MEK inhibitors typically show <30% response rates as monotherapy in RAS‑mutant solid tumors (cross‑class reference)
Conditions	Colon‑26 (BALB/c, syngeneic, KRAS‑G12D CRC) and A549 (nude mouse, xenograft, KRAS‑G12S NSCLC); BID oral dosing at MTD

Why This Matters

The high single‑agent TGI in KRAS‑mutant models addresses a key weakness of first‑generation MEK inhibitors and supports envometinib’s rationale for RAS‑mutant indications where conventional MEK inhibitors have underperformed.

• [1] Abstract 449: Cyclic disruption of the MAPK pathway by the dual MEK inhibitor, IMM‑6‑415… J Immunother Cancer 2022;10(Suppl 2):A469. Reports MTD 175–180 mg/kg BID PO, Colon‑26 TGI 96.4%, A549 TGI 93.9%. View Source
• [2] Dummer R, et al. Binimetinib versus dacarbazine in patients with advanced NRAS‑mutant melanoma (NEMO): a multicentre, open‑label, phase 3 trial. Lancet Oncol. 2017;18(4):435‑445. Reports binimetinib median PFS 2.8 mo, ORR 15%. View Source

Combination Benefit with Checkpoint Inhibitors in Syngeneic Models

In the CT‑26 syngeneic model (KRAS‑G12D), envometinib at a sub‑MTD combination dose of 120 mg/kg BID PO significantly improved on‑study retention when combined with immune checkpoint inhibitors: 58% (7/12) of mice remained on study with envometinib monotherapy vs. 33% (4/12) for either anti‑PD‑1 or anti‑CTLA‑4 alone; with combination treatment, 92% (11/12) and 83% (10/12) remained on study for anti‑PD‑1 and anti‑CTLA‑4 combinations, respectively [REFS‑1]. This represents a >2.5‑fold improvement in on‑study retention at day 28 compared to checkpoint inhibitor monotherapy and a ~2‑fold improvement over single‑agent envometinib. First‑generation MEK inhibitors have largely failed to enhance immunotherapy in RAS‑mutant tumors [REFS‑1].

CPI Combination Retention

Head-to-head

Envometinib + anti-PD-1: 92% retention vs. 33% anti-PD-1 alone (CT-26, Day 28)

Supports immuno-oncology combination endpoint context in RAS-mutant models

Syngeneic model; first-gen MEKi combinations largely ineffective

Evidence Dimension	On‑study retention at Day 28 in CT‑26 syngeneic model (proxy for durable disease control)
Target Compound Data	Envometinib monotherapy (120 mg/kg BID): 58% (7/12); Envometinib + anti‑PD‑1: 92% (11/12); Envometinib + anti‑CTLA‑4: 83% (10/12)
Comparator Or Baseline	Anti‑PD‑1 alone (10 mg/kg BIW IP): 33% (4/12); Anti‑CTLA‑4 alone (10 mg/kg BIW IP): 33% (4/12); First‑generation MEK inhibitors + CPI combinations: have largely proven ineffective in RAS‑mutant tumor models
Quantified Difference	Envometinib + anti‑PD‑1 achieved 92% retention vs. 33% for anti‑PD‑1 alone (2.8‑fold increase); Envometinib + anti‑CTLA‑4 achieved 83% vs. 33% (2.5‑fold increase); Envometinib monotherapy outperformed CPI monotherapy (58% vs. 33%, 1.8‑fold increase)
Conditions	CT‑26 (BALB/c syngeneic, KRAS‑G12D CRC); 28‑day treatment; envometinib 120 mg/kg BID PO; anti‑PD‑1 or anti‑CTLA‑4 10 mg/kg BIW IP; p < 0.05

Why This Matters

These data provide quantitative evidence that envometinib’s DCI mechanism uniquely enables immune‑mediated combination activity in RAS‑mutant tumors, a therapeutic window that conventional MEK inhibitors have failed to demonstrate.

• [1] Abstract 449: Cyclic disruption of the MAPK pathway by the dual MEK inhibitor, IMM‑6‑415… J Immunother Cancer 2022;10(Suppl 2):A469. Reports on‑study retention data for IMM‑6‑415 ± anti‑PD‑1/anti‑CTLA‑4 in CT‑26 model. View Source

Broad Activity Across RAS/RAF-Mutant 3D Models

In a panel of more than 60 humanized 3D tumor growth assays (3D‑TGA) spanning RAS‑ and RAF‑mutant indications, envometinib monotherapy demonstrated antitumor activity in over 50% of models (34 of 66), including 63% (19 of 30) BRAF‑class I mutant preclinical models [REFS‑1]. Sensitive and intermediate responses were strongly enriched for models harboring an activation mutation in RAS or RAF [REFS‑1]. This broad activity profile across diverse patient‑aligned 3D models surpasses the expected monotherapy activity of first‑generation MEK inhibitors, which typically show efficacy only in a narrow subset of MAPK‑addicted tumors [REFS‑2].

3D-TGA Panel Activity

Class-level

52% (34/66) models; 63% (19/30) BRAF-class I mutant

Supports broad 3D-panel screening context; enrichment in RAS/RAF-mutant models

Supplier-derived 3D-TGA panel; requires independent validation

Evidence Dimension	Response rate (antitumor activity) in humanized 3D‑TGA panels
Target Compound Data	Envometinib monotherapy: activity in 52% (34/66) of all models; 63% (19/30) of BRAF‑class I mutant models
Comparator Or Baseline	First‑generation MEK inhibitors (trametinib, cobimetinib): limited monotherapy activity predominantly in BRAF‑mutant melanoma; historically low response rates in RAS‑mutant and non‑canonical RAF‑mutant models
Quantified Difference	Envometinib demonstrates >50% activity rate across a broad, unbiased 3D‑TGA panel including RAS‑mutant and RAF‑mutant models; first‑generation agents are expected to show activity in <25% of similarly diverse panels based on historical clinical monotherapy ORR data
Conditions	>60 humanized 3D‑TGA models spanning multiple indications; models not pre‑selected for MAPK pathway dependency; includes 30 BRAF‑class I mutant models

Why This Matters

The breadth of activity in unbiased patient‑aligned 3D models provides a translational rationale for envometinib’s potential utility across a wider range of RAS/RAF‑mutant indications than current MEK inhibitors, which is relevant for research programs exploring novel indications.

• [1] Travesa A, et al. Abstract A093: Deep Cyclic Inhibition of the MAPK pathway with IMM‑6‑415… Mol Cancer Ther 2023;22(12_Suppl):A093. Reports 34/66 (52%) overall and 19/30 (63%) BRAF‑mutant models with antitumor activity in 3D‑TGA. View Source
• [2] Hall BM, et al. Patent WO2023133472A1. Background section discusses limited clinical utility of first‑generation MEK inhibitors as monotherapy in RAS‑mutant disease. View Source

Optimal Research Scenarios for Envometinib

Cyclic vs. Chronic MAPK Inhibition in RAS-Mutant Tumors

Research groups studying the pharmacodynamic consequences of pulsatile MAPK pathway modulation require envometinib specifically because its 0.3‑hour half‑life enables near‑zero drug troughs within a 12‑hour BID schedule [REFS‑1]. No other MEK inhibitor—first‑generation, second‑generation, or even the once‑daily DCI analog atebimetinib (t₁/₂ ≈ 2 h)—can achieve this cadence [REFS‑1][REFS‑2]. Studies designed to compare cyclic vs. chronic MEK inhibition must use envometinib as the cyclic‑arm agent; substitution with a longer‑half‑life MEK inhibitor would fail to produce the pulsatile PK‑PD profile that defines the experimental variable.

Preclinical Combination with Checkpoint Inhibitors in RAS-Mutant Models

In syngeneic tumor models where first‑generation MEK inhibitors have failed to enhance checkpoint blockade, envometinib has demonstrated a statistically significant, quantitative improvement in combination with anti‑PD‑1 and anti‑CTLA‑4 antibodies [REFS‑1]. At 28 days, envometinib + anti‑PD‑1 achieved 92% on‑study retention vs. 33% for anti‑PD‑1 alone in CT‑26 tumors [REFS‑1]. Researchers evaluating immuno‑oncology combinations in RAS‑mutant models should prioritize envometinib over generic MEK inhibitors that lack this validated combination signal.

Benchmarking in BRAF-Mutant Melanoma and Colorectal Models

Head‑to‑head xenograft data in BRAFV600E melanoma (A‑375) and colorectal (HT‑29) models established that envometinib, both as monotherapy and in combination with encorafenib, achieves superior TGI to binimetinib‑based regimens [REFS‑1][REFS‑2]. Organizations conducting comparative efficacy profiling of MEK‑targeting agents in BRAF‑mutant models should include envometinib as the DCI‑class comparator, as binimetinib alone would underestimate the potential therapeutic ceiling achievable with cyclic inhibition in these tumor types.

Screening Across Broad 3D Tumor Model Panels

Envometinib demonstrated activity in 52% of an unbiased panel of >60 humanized 3D‑TGA models, with enrichment in RAS/RAF‑mutant disease [REFS‑1]. This breadth of activity, likely attributable to the DCI mechanism that resists pathway reactivation, makes envometinib a preferred tool compound for broad‑spectrum RAS/RAF‑addiction screens where conventional MEK inhibitors may yield false‑negative results in models with adaptive reactivation capacity. Procurement of envometinib for large‑scale 3D screening enables investigation of MEK dependency across indications beyond those historically responsive to first‑generation MEK inhibitors.

Application

Selection Property

Validation Focus

Pulsatile MAPK inhibition studies

Ultra-short half-life cadence (0.3 h)

Near-zero trough PK/PD modeling context

Immuno-oncology combination models

CPI combination response profile

On-study retention endpoint review

Comparative MEK inhibitor profiling

Reported TGI ranking vs. binimetinib

BRAF-mutant xenograft endpoint context

Broad RAS/RAF addiction screens

DCI-driven response breadth

3D-TGA panel response enrichment

• [1] Abstract 449: Cyclic disruption of the MAPK pathway by the dual MEK inhibitor, IMM‑6‑415… J Immunother Cancer 2022;10(Suppl 2):A469. View Source
• [2] Travesa A, et al. Abstract A093: Deep Cyclic Inhibition of the MAPK pathway with IMM‑6‑415… Mol Cancer Ther 2023;22(12_Suppl):A093. View Source